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Compound of Interest

Compound Name: Tetratriacontane

Cat. No.: B080029

Essential Safety and Handling Guide for
Tetratriacontane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) guidelines, and operational procedures for handling Tetratriacontane in a laboratory
setting. Adherence to these guidelines is critical to ensure the safety of all personnel and the
integrity of your research.

Tetratriacontane is a long-chain alkane that is generally not classified as a hazardous
substance.[1][2][3][4] However, adherence to standard laboratory safety practices is essential
to minimize any potential risks. The primary considerations for handling Tetratriacontane
include avoiding inhalation of dust or fumes if heated, and preventing direct contact with skin
and eyes.[1]

Hazard Identification and Risk Assessment

While Tetratriacontane is not classified as hazardous under the Globally Harmonized System
(GHS), itis crucial to be aware of the following potential hazards:

 Inhalation: Inhaling dust may cause minor respiratory irritation. Fumes from heated
Tetratriacontane can also be irritating.
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» Eye Contact: Direct contact with the solid or dust may cause transient discomfort and

redness.

o Skin Contact: Prolonged or repeated contact is not expected to cause significant skin

irritation.

 Ingestion: Ingestion of large amounts may cause nausea and vomiting.

e Fire Hazard: The substance is combustible but not considered flammable. When heated

sufficiently, it can burn, producing carbon monoxide and carbon dioxide.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Tetratriacontane under standard laboratory conditions.

Body Area Required PPE Specifications & Notes
o Should comply with ANSI
Safety glasses with side )
_ _ Z87.1 standards. Use chemical
Eye/Face shields or chemical safety ) ) )
goggles if there is a risk of
goggles .
splashing.
Inspect gloves for any defects
Hands Disposable nitrile gloves before use. Change gloves if
they become contaminated.
A standard, long-sleeved lab
Body Laboratory coat coat is sufficient to protect skin

and clothing.

Respiratory

Not required for normal

handling

A dust mask or respirator may
be necessary if handling large
quantities of powder or if
ventilation is poor. A respirator
is recommended in case of

fire.
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Operational and Disposal Plans

Handling and Storage:
Ventilation: Handle Tetratriacontane in a well-ventilated area.
Avoiding Dust: Minimize the generation of dust during handling.

Personal Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling
and before eating, drinking, or smoking.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from strong oxidizing agents.

Spill Response:

Minor Spills: For small spills, sweep up the solid material and place it into a suitable
container for disposal. Avoid creating dust. The spill area can then be wiped with a damp
cloth.

Major Spills: For larger spills, cover with sand or earth to contain the material. Collect the
material into a suitable container for disposal. Ensure adequate ventilation.

Disposal:

Unused Product: Tetratriacontane is not classified as hazardous waste. Dispose of unused
material in accordance with local, state, and federal regulations. Landfill disposal is a
common option.

Contaminated Materials: Dispose of contaminated items such as gloves and paper towels as
chemical waste in a designated container.

Empty Containers: Rinse empty containers with a suitable solvent. The rinsate should be
collected as chemical waste. Once cleaned, the container can be disposed of as regular
laboratory waste.

Quantitative Data Summary
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The following tables provide key quantitative data for Tetratriacontane.

Physical and Chemical Properties

Property Value

Molecular Formula CsaH70

Molecular Weight 478.92 g/mol

Appearance White crystalline solid/flakes
Melting Point 73-76 °C (163.4 - 168.8 °F)
Boiling Point 483 °C (901.4 °F) at 760 mmHg
Solubility Insoluble in water

Safety and Hazard Data

Parameter

Value

GHS Classification

Not classified as hazardous

OSHA Hazard Communication Standard

Not considered hazardous

Flash Point

No data available

Autoignition Temperature

No data available

Experimental Workflow Diagram

The following diagram illustrates the procedural workflow for the safe handling of

Tetratriacontane.
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Caption: Workflow for Safe Handling of Tetratriacontane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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